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Compound of Interest

Compound Name: (Rac)-LB-100

Cat. No.: B1674599

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the protein phosphatase 2A (PP2A) inhibitor, (Rac)-LB-100.

Abstract

(Rac)-LB-100 is the racemic mixture of LB-100, a potent, water-soluble small molecule inhibitor
of protein phosphatase 2A (PP2A) and protein phosphatase 5 (PPP5C).[1][2][3][4][5] PP2Ais a
critical serine/threonine phosphatase involved in regulating key cellular processes, including
cell cycle progression, DNA damage repair, and signal transduction.[6][7] Inhibition of PP2A by
LB-100 has been shown to sensitize cancer cells to chemo- and radiotherapy, making it a
valuable tool in cancer research.[7][8] This document provides detailed protocols for the
preparation, storage, and handling of (Rac)-LB-100 stock solutions for in vitro and in vivo
experimental use.

(Rac)-LB-100 Properties

A summary of the key chemical and physical properties of (Rac)-LB-100 is provided below.
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Property Value Reference
Synonyms LB-100 Racemate [1112]

CAS Number 2061038-65-9 [1]
Molecular Formula C13H20N204 [9]
Molecular Weight 268.31 g/mol [10][11]
Appearance White to off-white crystalline O1110]

solid

Solubility Data

(Rac)-LB-100 exhibits solubility in aqueous solutions, which is a key advantage for its use in

biological systems.[6] Solubility in common laboratory solvents is summarized in the table

below. For optimal results, it is recommended to use high-purity water or a buffered solution like

PBS.
Solvent Solubility Reference
Water >26.8 mg/mL to 53 mg/mL [10][11]
PBS (pH 7.2) 10 mg/mL [9]
Ethanol Insoluble to partially soluble [9][10]
DMSO Insoluble [10]

Recommended Protocol for Stock Solution
Preparation (Aqueous)

This protocol describes the preparation of a 10 mg/mL stock solution of (Rac)-LB-100 in sterile
Phosphate-Buffered Saline (PBS, pH 7.2).

4.1 Materials

e (Rac)-LB-100 powder
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Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, conical, or microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Sterile 0.22 pum syringe filter
4.2 Procedure

e Pre-warming: Allow the (Rac)-LB-100 powder vial to equilibrate to room temperature before
opening to prevent condensation.

e Weighing: Aseptically weigh the desired amount of (Rac)-LB-100 powder. For example, to
prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

o Reconstitution: Add the appropriate volume of sterile PBS (pH 7.2) to the powder. For a 10
mg/mL solution, add 1 mL of PBS to 10 mg of powder.

» Dissolution: Cap the tube securely and vortex gently until the powder is completely
dissolved. The solution should be clear and colorless.

« Sterilization: For sterile applications, filter the reconstituted stock solution through a 0.22 pum
syringe filter into a new sterile tube.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated
freeze-thaw cycles.

4.3 Storage and Stability
e Powder: Store the solid form of (Rac)-LB-100 at -20°C.[10][11]

o Stock Solution: Store the aliquoted stock solution at -20°C for several months. For short-term
storage (1-2 weeks), the solution can be kept at 4°C. Avoid repeated freeze-thaw cycles to
maintain stability.
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Application Notes

(Rac)-LB-100 primarily functions as an inhibitor of the PP2A phosphatase.[1][3] By inhibiting
PP2A, LB-100 prevents the dephosphorylation of key proteins involved in cell cycle control and
DNA damage repair, which can lead to mitotic catastrophe and apoptosis in cancer cells.[6][7]
This mechanism makes it an effective sensitizer for various cancer therapies.[8] In preclinical
studies, LB-100 has been shown to enhance the efficacy of cytotoxic drugs and radiation in
various cancer models, including pancreatic and nasopharyngeal carcinomas.[9]

Visualizations

6.1 Signaling Pathway: PP2A Inhibition

The diagram below illustrates the central role of PP2A in cell cycle regulation and how its
inhibition by LB-100 can disrupt this process, leading to enhanced sensitivity to DNA damaging
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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